Cas no 89454-84-2 (1,7-Octadien-3-yne, 2-methyl-)

• Product Name: 1,7-Octadien-3-yne, 2-methyl-
• CAS No: 89454-84-2
• MF: C₉H₁₂
• MW: 120.191582679749
• CID: 599849
• PubChem ID: 13214144
• Update Time: 2025-04-19

1,7-Octadien-3-yne, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,7-Octadien-3-yne, 2-methyl-
• 2-methylocta-1,7-dien-3-yne
• 89454-84-2
• DTXSID60528639

• Inchi： 1S/C9H12/c1-4-5-6-7-8-9(2)3/h4H,1-2,5-6H2,3H3
• InChI Key： BYJUJFGEASTMPO-UHFFFAOYSA-N
• SMILES： C(C=C)CC#CC(=C)C

Computed Properties

• Exact Mass: 120.093900383g/mol
• Monoisotopic Mass: 120.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų